molecular formula C5H4ClN5 B021510 4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine CAS No. 100644-65-3

4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine

Cat. No. B021510
M. Wt: 169.57 g/mol
InChI Key: ASKOHPBJRRSUSJ-UHFFFAOYSA-N
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Description

“4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine” is a chemical compound with the molecular formula C5H4ClN5 . It has a molecular weight of 169.57 g/mol .


Synthesis Analysis

Based on the available literature, a series of novel pyrazolo[3,4-d]pyrimidines have been synthesized . The key steps in the synthesis process include copper-catalyzed Ullmann coupling reaction and palladium-catalyzed Suzuki coupling reaction .


Molecular Structure Analysis

The molecular structure of “4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine” includes a pyrazolo[3,4-d]pyrimidine core, which is a bicyclic system containing a pyrazole ring fused with a pyrimidine ring .


Physical And Chemical Properties Analysis

The compound has a molecular weight of 169.57 g/mol, and its exact mass is 169.0155228 g/mol . It has a topological polar surface area of 80.5 Ų . The compound has two hydrogen bond donors and four hydrogen bond acceptors .

Scientific Research Applications

Biomedical Applications

The 1H-pyrazolo[3,4-b]pyridines, a group of heterocyclic compounds which includes 4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine, have been extensively studied for their biomedical applications . More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described in over 5500 references, including 2400 patents .

Antiviral Activity

1H-pyrazolo[3,4-d]pyrimidines have been reported to exhibit antiviral activity . This makes them potential candidates for the development of new antiviral drugs.

Analgesic Activity

These compounds have also been found to possess analgesic activity . This suggests their potential use in pain management.

Treatment of Erectile Dysfunction

1H-pyrazolo[3,4-d]pyrimidines have been used in the treatment of male erectile dysfunction . This highlights their role in urological therapeutics.

Treatment of Hyperuricemia and Gout Prevention

These compounds have been used in the treatment of hyperuricemia and the prevention of gout . This indicates their potential in managing metabolic disorders.

Antibacterial Activity

A representative set of pyrazolo[3,4-d]pyrimidines, presenting different substituents in position N1, C4, and C6, have shown antibacterial activity against the Gram-positive bacterium S. aureus and the Gram-negative bacterium Escherichia coli .

Safety And Hazards

The compound is classified as Acute Tox. 3 Oral - Acute Tox. 4 Dermal - Acute Tox. 4 Inhalation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

properties

IUPAC Name

4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H4ClN5/c6-3-2-1-8-11-4(2)10-5(7)9-3/h1H,(H3,7,8,9,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ASKOHPBJRRSUSJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=NNC2=C1C(=NC(=N2)N)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H4ClN5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90472777
Record name 4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90472777
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

169.57 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine

CAS RN

100644-65-3
Record name 4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90472777
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods I

Procedure details

To a mixture of 2-amino-4,6-dichloropyrimidine-5-carboxaldehyde (2) (150 g, 0.785 mol), THF (2.7 L) and triethylamine (125 ml) was added anhydrous hydrazine (25.5 ml in 600 ml of water) drop wise over 25 min. Alternatively, hydrazine monohydrate can be used instead of anhydrous hydrazine. The mixture was stirred for 1 h. The solids were filtered off and the filtrate was evaporated to remove about 80% of the THF. Water was added and the resulting precipitate was filtered and dried under vacuum. The solid was then dissolved in a minimum volume of hot DMF and precipitate by addition of water to provide 112 g (85% yield) of 4-chloro-6-aminopyrazolo[3,4-d]pyrimidine (3).
Quantity
150 g
Type
reactant
Reaction Step One
Name
Quantity
2.7 L
Type
reactant
Reaction Step One
Quantity
125 mL
Type
solvent
Reaction Step One
Quantity
25.5 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

Synthesis routes and methods II

Procedure details

2-Amino-4,6-dichloro-pyrimidine-5-carbaldehyde (5 g, 26.04 mmol) is dissolved in THF (125 ml), Et3N (4.13 ml, 29.6 mmol) is added followed by hydrazine monohydrate (1.19 g, 26.04 mmol) in water (15 ml) and the reaction mixture is stirred at room temperature for 1.5 hours. The organic solvent is removed in vacuo and a further 30 ml of water is added to the reaction mixture. The resulting precipitate is collected by filtration and dried under vacuum to afford the title compound.
Quantity
5 g
Type
reactant
Reaction Step One
Name
Quantity
125 mL
Type
solvent
Reaction Step One
Name
Quantity
4.13 mL
Type
reactant
Reaction Step Two
Quantity
1.19 g
Type
reactant
Reaction Step Three
Name
Quantity
15 mL
Type
solvent
Reaction Step Four

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine
Reactant of Route 2
4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine
Reactant of Route 3
4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine
Reactant of Route 4
4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine
Reactant of Route 5
4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine
Reactant of Route 6
4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine

Citations

For This Compound
6
Citations
D Kim, SY Kim, D Kim, NG Yoon, J Yun, KB Hong… - Bioorganic …, 2020 - Elsevier
TNF Receptor Associated Protein 1 (TRAP1) is a mitochondrial paralog of Hsp90 related to the promotion of tumorigenesis in various cancers via maintaining mitochondrial integrity, …
Number of citations: 12 www.sciencedirect.com
J Jung, Y Lee, AN Moon, J Ann, JJ Jeong, N Do, J Lee - Pharmaceuticals, 2022 - mdpi.com
New compounds with 1H-pyrazolo [3,4-d]pyrimidin-6-amine core scaffolds were synthesized and characterized in vitro to determine their affinity for human A 2A and A 1 receptors. …
Number of citations: 6 www.mdpi.com
F Seela, G Becher - Helvetica Chimica Acta, 2000 - Wiley Online Library
The synthesis of the N 9 ‐ and N 8 ‐(β‐D‐2′‐deoxyribonucleosides) 2 and 10, respectively, of 8‐aza‐7‐deazapurin‐2‐amine (=1H‐pyrazolo[3,4‐d]pyrimidin‐6‐amine) is described. …
Number of citations: 30 onlinelibrary.wiley.com
S Redenti, A Ciancetta, G Pastorin… - Current Topics in …, 2016 - ingentaconnect.com
Adenosine was defined as a neuromodulator which exerts its action by interaction with specific G-protein coupled receptor termed adenosine receptors. Adenosine receptors are …
Number of citations: 20 www.ingentaconnect.com
F Seela, G Becher, H Rosemeyer, H Reuter… - Helvetica chimica …, 1999 - Wiley Online Library
The conformation of the 7‐bromo‐ and 7‐iodo‐substituted 8‐aza‐7‐deazapurine nucleosides 1 and 2 in the solid state and in aqueous solution was studied by single‐crystal X‐ray …
Number of citations: 46 onlinelibrary.wiley.com
HK Park, H Jeong, E Ko, G Lee, JE Lee… - Journal of Medicinal …, 2017 - ACS Publications
Although Hsp90 inhibitors can inhibit multiple tumorigenic pathways in cancer cells, their anticancer activity has been disappointingly modest. However, by forcing Hsp90 inhibitors into …
Number of citations: 43 pubs.acs.org

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